molecular formula C11H13ClO3 B8705840 2-(4-Chlorophenyl)-2-hydroxy propionic acid ethyl ester

2-(4-Chlorophenyl)-2-hydroxy propionic acid ethyl ester

Cat. No.: B8705840
M. Wt: 228.67 g/mol
InChI Key: XVRYNQCOKCJXPR-UHFFFAOYSA-N
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Description

2-(4-Chlorophenyl)-2-hydroxy propionic acid ethyl ester is a useful research compound. Its molecular formula is C11H13ClO3 and its molecular weight is 228.67 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H13ClO3

Molecular Weight

228.67 g/mol

IUPAC Name

ethyl 2-(4-chlorophenyl)-2-hydroxypropanoate

InChI

InChI=1S/C11H13ClO3/c1-3-15-10(13)11(2,14)8-4-6-9(12)7-5-8/h4-7,14H,3H2,1-2H3

InChI Key

XVRYNQCOKCJXPR-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C(C)(C1=CC=C(C=C1)Cl)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 11.5 g ethyl pyruvate in 20 ml diethylether is slowly added under cooling (0° C.), a freshly prepared Grignard solution (from 23.9 g 4-chloro-iodobenzene and 3 g magnesium turnings). Some tetrahydrofurane is added to prevent the formation of viscous suspension. After stirring for 2 hours at room temperature the reaction is quenched by pouring it onto a mixture of ice and 2N sulfuric acid. Extraction of the suspension with diethyl ether followed by washing with brine, drying over sodium sulfate and evaporation leads to a residue which is purified on silicagel (hexane-ethyl acetate) to obtain 2-(4-chlorophenyl)-2-hydroxy propionic acid ethyl ester as yellowish oil.
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11.5 g
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20 mL
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23.9 g
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3 g
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0 (± 1) mol
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